3-Benzoyl-1,2-dihydro-4-hydroxy-2-oxo-5-quinolinecarboxylic acid

• CAS No.: 90181-91-2
• Molecular Formula: C17H11NO5
• Molecular Weight: 309.27 g/mol
• IUPAC Name: 3-benzoyl-4-hydroxy-2-oxo-1H-quinoline-5-carboxylic acid
• InChI: InChI=1S/C17H11NO5/c19-14(9-5-2-1-3-6-9)13-15(20)12-10(17(22)23)7-4-8-11(12)18-16(13)21/h1-8H,(H,22,23)(H2,18,20,21)
• InChI Key: KYRSLEPTGNFBFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=C(C=CC=C3NC2=O)C(=O)O)O

Description

3-Benzoyl-1,2-dihydro-4-hydroxy-2-oxo-5-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C17H11NO5 and its molecular weight is 309.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 0.6 grams of methyl 3-benzoyl-4-hydroxy-2-quinolone-5-carboxylate are added 1.5 grams of sodium hydroxide, 30 ml of water and 30 ml of dimethyl sulfoxide, the mixture is heated at 100° to 120° C. for three hours with stirring, cooled, acidified and diluted hydrochloric acid, and crystals separated out therefrom are collected by filtration to give 0.54 grams of 3-benzoyl-4-hydroxy-2-quinolone-5-carboxylic acid, colorless powder, melting at above 300° C.

Synthesis routes and methods II

Procedure details